Cas no 923174-31-6 (2-4-(4-butoxybenzoyl)piperazin-1-yl-N-ethyl-6-methylpyrimidin-4-amine)

• Product Name: 2-4-(4-butoxybenzoyl)piperazin-1-yl-N-ethyl-6-methylpyrimidin-4-amine
• CAS No: 923174-31-6
• MF: C₂₂H₃₁N₅O₂
• MW: 397.51384472847
• CID: 6137115
• PubChem ID: 18566481
• Update Time: 2025-07-17

2-4-(4-butoxybenzoyl)piperazin-1-yl-N-ethyl-6-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-4-(4-butoxybenzoyl)piperazin-1-yl-N-ethyl-6-methylpyrimidin-4-amine
• Methanone, (4-butoxyphenyl)[4-[4-(ethylamino)-6-methyl-2-pyrimidinyl]-1-piperazinyl]-
• (4-butoxyphenyl)-[4-[4-(ethylamino)-6-methylpyrimidin-2-yl]piperazin-1-yl]methanone
• F2075-0078
• 2[4(4butoxybenzoyl)piperazin1yl]nethyl6methylpyrimidin4amine
• (4-butoxyphenyl)(4-(4-(ethylamino)-6-methylpyrimidin-2-yl)piperazin-1-yl)methanone
• 2-[4-(4-butoxybenzoyl)piperazin-1-yl]-N-ethyl-6-methylpyrimidin-4-amine
• 923174-31-6
• AKOS005010767

• Inchi： 1S/C22H31N5O2/c1-4-6-15-29-19-9-7-18(8-10-19)21(28)26-11-13-27(14-12-26)22-24-17(3)16-20(25-22)23-5-2/h7-10,16H,4-6,11-15H2,1-3H3,(H,23,24,25)
• InChI Key： GTIUKQPVSIGSTE-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OCCCC)C=C1)(N1CCN(C2=NC(C)=CC(NCC)=N2)CC1)=O

Computed Properties

• Exact Mass: 397.24777525g/mol
• Monoisotopic Mass: 397.24777525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 70.6Ų

Experimental Properties

• Density: 1.162±0.06 g/cm3(Predicted)
• Boiling Point: 622.8±65.0 °C(Predicted)
• pka: 9.34±0.10(Predicted)

Additional information on 2-4-(4-butoxybenzoyl)piperazin-1-yl-N-ethyl-6-methylpyrimidin-4-amine

Comprehensive Overview of 2-4-(4-butoxybenzoyl)piperazin-1-yl-N-ethyl-6-methylpyrimidin-4-amine (CAS No. 923174-31-6)

The compound 2-4-(4-butoxybenzoyl)piperazin-1-yl-N-ethyl-6-methylpyrimidin-4-amine (CAS No. 923174-31-6) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a piperazine core linked to a pyrimidine moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its butoxybenzoyl and ethyl-methylpyrimidinamine functional groups. This article delves into its properties, applications, and relevance in contemporary scientific discourse.

One of the most searched questions regarding this compound is its mechanism of action and potential biological targets. Preliminary studies suggest that 2-4-(4-butoxybenzoyl)piperazin-1-yl-N-ethyl-6-methylpyrimidin-4-amine may interact with G-protein-coupled receptors (GPCRs), a class of proteins implicated in numerous physiological processes. This aligns with current trends in drug discovery, where GPCRs remain a focal point due to their therapeutic versatility. Additionally, its lipophilic nature, attributed to the butoxybenzoyl group, may enhance its bioavailability, a critical factor in drug development.

Another hot topic in the scientific community is the compound's potential role in central nervous system (CNS) disorders. Given the piperazine scaffold's prevalence in neuroactive compounds, researchers are exploring whether CAS No. 923174-31-6 could be optimized for conditions like anxiety or cognitive impairment. This is particularly relevant as the demand for novel CNS therapeutics grows, driven by an aging population and increasing mental health awareness. The compound's N-ethyl-6-methylpyrimidin-4-amine segment further supports this hypothesis, as similar structures have shown affinity for neuronal receptors.

From a synthetic chemistry perspective, 2-4-(4-butoxybenzoyl)piperazin-1-yl-N-ethyl-6-methylpyrimidin-4-amine exemplifies the convergence of medicinal chemistry and computational drug design. Its structure is amenable to structure-activity relationship (SAR) studies, a trending approach in modern pharmacology. Researchers frequently search for SAR insights to refine compound efficacy and reduce off-target effects. The presence of the methylpyrimidinamine group also opens avenues for halogenation or other modifications, a strategy often employed to enhance pharmacokinetic profiles.

In the context of green chemistry, the synthesis of CAS No. 923174-31-6 raises questions about sustainable methodologies. Recent advancements in catalytic processes and solvent-free reactions could be applied to its production, addressing environmental concerns without compromising yield. This aligns with the broader shift toward eco-friendly pharmaceutical manufacturing, a topic frequently queried in academic and industrial circles.

Lastly, the compound's patent landscape and commercial viability are subjects of keen interest. With the rise of precision medicine and personalized therapies, niche compounds like 2-4-(4-butoxybenzoyl)piperazin-1-yl-N-ethyl-6-methylpyrimidin-4-amine may find specialized applications. Its structural uniqueness positions it as a potential lead compound for future drug candidates, provided further in vitro and in vivo validation is conducted.

In summary, 2-4-(4-butoxybenzoyl)piperazin-1-yl-N-ethyl-6-methylpyrimidin-4-amine (CAS No. 923174-31-6) represents a fascinating intersection of chemistry and biology. Its exploration resonates with contemporary research priorities, from GPCR modulation to sustainable synthesis, making it a compound worth watching in the evolving landscape of drug discovery.